3-(3,3-diphenylpropanamido)-N-(4-ethoxyphenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-(3,3-diphenylpropanoylamino)-N-(4-ethoxyphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C32H28N2O4/c1-2-37-25-19-17-24(18-20-25)33-32(36)31-30(26-15-9-10-16-28(26)38-31)34-29(35)21-27(22-11-5-3-6-12-22)23-13-7-4-8-14-23/h3-20,27H,2,21H2,1H3,(H,33,36)(H,34,35)
• InChI Key: BDVMYPSRZUKQKY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)CC(C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C32H28N2O4
• Molecular Weight: 504.6 g/mol

Description

3-(3,3-diphenylpropanamido)-N-(4-ethoxyphenyl)benzofuran-2-carboxamide, also known as DPPBF, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.

Scientific Research Applications

Antimicrobial Applications

Benzofuran derivatives, including 3-(3,3-diphenylpropanamido)-N-(4-ethoxyphenyl)benzofuran-2-carboxamide, have been explored for their antimicrobial properties. A literature review highlights the emergence of benzofuran as a scaffold for developing antimicrobial agents, addressing the urgent need for new therapeutic agents amidst increasing resistance to antibiotics. Benzofuran derivatives exhibit a wide array of biological activities, making them a focus in drug discovery for antimicrobial applications (Hiremathad et al., 2015).

Anticancer Applications

Research into benzofuran compounds has identified their potential in cancer treatment, with specific focus on tumor specificity and reduced toxicity towards normal cells. A study on various synthesized compounds revealed that certain benzofuran derivatives, including the one of interest, could induce apoptotic cell death in cancer cell lines while minimizing harm to healthy keratinocytes. This suggests a promising avenue for developing anticancer drugs with higher tumor specificity and lower side effects (Sugita et al., 2017).

Environmental Behavior and Toxicity

The environmental behavior and toxicity of polybrominated diphenyl ethers (PBDEs), related to the broader family of benzofuran derivatives, have been extensively reviewed. These studies highlight the persistent nature of such compounds in the environment and their potential endocrine-disrupting effects on wildlife and humans. Research into PBDEs, which share structural similarities with benzofuran derivatives, underscores the importance of understanding the environmental fate and impact of these chemicals (Wu et al., 2020).